1-[2-(3-Aminopropyl)-3-methylpiperidin-1-yl]-2-(1-methylindazol-5-yl)ethanone;hydrochloride

• IUPAC Name: 1-[2-(3-aminopropyl)-3-methylpiperidin-1-yl]-2-(1-methylindazol-5-yl)ethanone;hydrochloride
• InChI: InChI=1S/C19H28N4O.ClH/c1-14-5-4-10-23(17(14)6-3-9-20)19(24)12-15-7-8-18-16(11-15)13-21-22(18)2;/h7-8,11,13-14,17H,3-6,9-10,12,20H2,1-2H3;1H
• InChI Key: OMQXVHSNKRYCBT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1CCCN)C(=O)CC2=CC3=C(C=C2)N(N=C3)C.Cl
• Molecular Formula: C19H29ClN4O
• Molecular Weight: 364.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an indazole ring and a piperidine ring. The presence of these functional groups suggests that this compound could have interesting biological activities, as both indazoles and piperidines are found in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex, due to the presence of multiple rings and functional groups. The indazole ring system is a bicyclic compound consisting of two nitrogen atoms and a benzene ring, while the piperidine ring is a six-membered ring with one nitrogen atom.

Scientific Research Applications

Research Applications

• Synthesis and Biological Evaluation : Studies like those conducted by Wanjari (2020) and Bhoot, Khunt, and Parekh (2011) focus on the synthesis of heterocyclic compounds and their evaluation for antimicrobial, antifungal, and antitubercular activities. This suggests potential applications of similar compounds in developing new drugs and treatments for various infections (Wanjari, 2020); (Bhoot, Khunt, Parekh, 2011).

• Synthesis and Characterization : Liu et al. (2012) focused on synthesizing novel compounds with specific moieties and evaluating their fungicidal activity. This indicates the role of heterocyclic compounds in agricultural and environmental sciences, particularly in pest and disease control (Liu et al., 2012).

• Antiviral and Antimicrobial Activities : The synthesis and antiviral activities of various compounds are explored in studies like those by Attaby et al. (2006). This highlights the potential for using heterocyclic compounds in developing antiviral medications and treatments (Attaby et al., 2006).

• Antioxidant Properties : Malhotra et al. (2013) investigated compounds for their antioxidant activities. This suggests applications in developing treatments for diseases caused by oxidative stress or in creating supplements (Malhotra et al., 2013).

• Molecular Docking Studies : Govindhan et al. (2017) performed molecular docking studies for a synthesized compound, highlighting the application of these compounds in computational drug design and molecular interaction studies (Govindhan et al., 2017).

Future Directions

Given the interesting structure of this compound, it could be a valuable target for future research. Studies could be conducted to synthesize the compound, investigate its physical and chemical properties, explore its reactivity, and test its biological activity.